Cas no 24190-29-2 (3-Buten-2-one,4-[(1R)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-)

• Product Name: 3-Buten-2-one,4-[(1R)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-
• CAS No: 24190-29-2
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 272321
• PubChem ID: 5498521
• Update Time: 2025-04-19

3-Buten-2-one,4-[(1R)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-[(1R)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-
• (3E)-4-(2,6,6-trimethylcyclohex-2-enyl)but-3-en-2-one
• (E)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one
• (R-(E))-4-(2,6,6-Trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• 4'-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3'-buten-2'-one
• AC1LCVGL
• b8-7
• c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14
• C13H20O
• EINECS 246-069-2
• h6-8,12H,5,9H2,1-4H3
• SureCN5590917
• UNII-QP734LIN1K component UZFLPKAIBPNNCA-ABZNLYFFSA-N
• [R-(E)]-4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-3-buten-2-one
• (r)-(+)-alpha-ionone
• DTXSID801317981
• (+)-(6R)-alpha-Ionone
• (r)-alpha-ionone
• 3-Buten-2-one, 4-(2,6,6-trimethyl-2-cyclohexen-1-yl)-, (R)-(+)- (8CI)
• (R)-(E)-4,7-Megastigmadien-9-one
• 3-Buten-2-one, 4-[(1R)-2,6,6-trimethyl-2-cyclohexen-1-yl]-, (3E)-
• (+)-alpha-Ionone
• 24190-29-2
• (S)-4-trans-(2,6,6-trimethyl-cyclohex-2-enyl)-but-3-en-2-one
• 4-[(1R)-2,6,6-Trimethyl-2-cyclohexen-1-yl]-(3E)-3-Buten-2-one
• SCHEMBL5591019
• Q63395348
• (3E)-4-[(1R)-2,6,6-trimethylcyclohex-2-en-1-yl]but-3-en-2-one

• Inchi： 1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7+/t12-/m0/s1
• InChI Key： UZFLPKAIBPNNCA-GUOLPTJISA-N
• SMILES： O=C(C)/C=C/[C@H]1C(C)=CCCC1(C)C

Computed Properties

• Exact Mass: 192.1515
• Monoisotopic Mass: 192.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3

Experimental Properties

• PSA: 17.07
• LogP: 3.51410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids